Cas no 1874-22-2 (3-(5-Nitrofuran-2-yl)acrylaldehyde)
1874-22-2 structure
Product Name:3-(5-Nitrofuran-2-yl)acrylaldehyde
CAS No:1874-22-2
MF:C7H5NO4
MW:167.118901968002
MDL:MFCD00009762
CID:42113
PubChem ID:5462962
Update Time:2025-04-18
3-(5-Nitrofuran-2-yl)acrylaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-(5-Nitrofuran-2-yl)acrylaldehyde
- 3-(5-Nitro-2-furyl)-2-propenal
- 5-Nitrofuran-2-acrylaldehyde
- 2-Furanacrolein,5-nitro
- 2-NITROFURYL ACROLEIN
- 2-Nitrofuryl-acroleine
- 5-nitro-2-furanacrolei
- 5-NITRO-2-FURANACROLEIN
- 5-Nitro-2-furylacrolein
- 5-nitrofuryl-2-acrolein
- 2-Furanacrolein, 5-nitro-
- 3-(5-NITRO-2-FURYL)ACROLEIN
- 2-(5-NITRO-2-FURYL)ACROLEIN
- 52661-56-0
- 3-(5-nitrofuran-2-yl)prop-2-enal
- AMY7195
- NS00046615
- A870937
- 2-Propenal, 3-(5-nitro-2-furanyl)-
- (E)-3-(5-Nitro-2-furyl)acrylaldehyde
- MFCD00009762
- 4-17-00-04700 (Beilstein Handbook Reference)
- (2E)-3-(5-nitrofuran-2-yl)prop-2-enal
- 1874-22-2
- CCA66156
- AKOS005131446
- J-517869
- EINECS 258-078-9
- EN300-7406673
- DTXSID101031099
- EINECS 217-499-8
- CCRIS 1541
- EN300-1855745
- CS-0158506
- (E)-3-(5-nitrofuran-2-yl)prop-2-enal
- DXWCZMGIIFEEPU-OWOJBTEDSA-N
- (E)?-?3-?(5-?Nitrofuran-?2-?yl)?acrylaldehyde
- Z1255395044
- D70748
- CHEMBL164282
- (E)-3-(5-nitro-furan-2-yl)-acrylaldehyde
- (E)-3-(5-Nitrofuran-2-yl)acrylaldehyde
- STR05391
- A813150
- (E)-3-(5-nitro-2-furyl)prop-2-enal
- BRN 0005494
- BBL023121
- STL284487
- DB-247222
- (2E)-3-(5-Nitro-2-furanyl)-2-propenal; (2E)-3-(5-nitro-2-furanyl)-2-propenal; (E)-3-(5-Nitro-2-furyl)acrolein; trans-3-(5-Nitro-2-furyl)acrolein;
- trans-3-(5-Nitro-2-furyl)acrolein
- 217-499-8
- DTXCID70911018
- 258-078-9
-
- MDL: MFCD00009762
- Inchi: 1S/C7H5NO4/c9-5-1-2-6-3-4-7(12-6)8(10)11/h1-5H/b2-1+
- InChI Key: DXWCZMGIIFEEPU-OWOJBTEDSA-N
- SMILES: O1C(=CC=C1/C=C/C=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 167.02200
- Monoisotopic Mass: 167.02185764g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 76Ų
Experimental Properties
- Color/Form: powder
- Density: 1.5216 (rough estimate)
- Melting Point: 117°C
- Boiling Point: 295.67°C (rough estimate)
- Refractive Index: 1.6280 (estimate)
- PSA: 76.03000
- LogP: 1.92310
- Solubility: Not determined
3-(5-Nitrofuran-2-yl)acrylaldehyde Security Information
- Hazard Category Code: 20/21-22-36/37/38
- Safety Instruction: S26-S36/37/39
- Risk Phrases:R20/21; R22; R36/37/38
- Safety Term:S26-S36/37/39
3-(5-Nitrofuran-2-yl)acrylaldehyde Customs Data
- HS CODE:2932190090
- Customs Data:
China Customs Code:
2932190090Overview:
2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
3-(5-Nitrofuran-2-yl)acrylaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A159002936-1g |
3-(5-Nitrofuran-2-yl)acrylaldehyde |
1874-22-2 | 95% | 1g |
$400.00 | 2023-09-02 | |
| Chemenu | CM123187-1g |
(E)-3-(5-nitrofuran-2-yl)acrylaldehyde |
1874-22-2 | 95% | 1g |
$356 | 2021-08-05 | |
| Chemenu | CM123187-1g |
(E)-3-(5-nitrofuran-2-yl)acrylaldehyde |
1874-22-2 | 95% | 1g |
$340 | 2023-03-07 | |
| eNovation Chemicals LLC | K88218-25g |
3-(5-Nitro-2-furyl)acrolein |
1874-22-2 | 97% | 25g |
$985 | 2024-05-25 | |
| Key Organics Ltd | STR05391-1MG |
(2E)-3-(5-nitrofuran-2-yl)prop-2-enal |
1874-22-2 | >95% | 1mg |
£37.00 | 2025-02-08 | |
| Key Organics Ltd | STR05391-5MG |
(2E)-3-(5-nitrofuran-2-yl)prop-2-enal |
1874-22-2 | >95% | 5mg |
£46.00 | 2025-02-08 | |
| Key Organics Ltd | STR05391-10MG |
(2E)-3-(5-nitrofuran-2-yl)prop-2-enal |
1874-22-2 | >95% | 10mg |
£63.00 | 2025-02-08 | |
| Key Organics Ltd | STR05391-100MG |
(2E)-3-(5-nitrofuran-2-yl)prop-2-enal |
1874-22-2 | >95% | 100mg |
£120.00 | 2025-02-08 | |
| Key Organics Ltd | STR05391-1G |
(2E)-3-(5-nitrofuran-2-yl)prop-2-enal |
1874-22-2 | >95% | 1g |
£860.00 | 2025-02-08 | |
| Ambeed | A596994-100mg |
3-(5-Nitrofuran-2-yl)acrylaldehyde |
1874-22-2 | 95% | 100mg |
$127.0 | 2025-02-26 |
3-(5-Nitrofuran-2-yl)acrylaldehyde Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
1874-22-2 (3-(5-Nitrofuran-2-yl)acrylaldehyde) Related Products
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- 7186-98-3(3-(5-nitro-2-furanyl)-2-Propenenitrile)
- 23073-95-2(3-(5-nitro-2-furanyl)-2-Propen-1-ol)
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